(1R,2R,3R,5R)-5-(2-Amino-6-(benzyloxy)-9H-purin-9-yl)-3-(benzyloxy)-2-((benzyloxy)methyl)cyclopentan-1-ol

• Molecular Formula: C32H33N5O4
• Molecular Weight: 551.6 g/mol
• IUPAC Name: (1R,2R,3R,5R)-5-(2-amino-6-phenylmethoxypurin-9-yl)-3-phenylmethoxy-2-(phenylmethoxymethyl)cyclopentan-1-ol
• InChI: InChI=1S/C32H33N5O4/c33-32-35-30-28(31(36-32)41-19-24-14-8-3-9-15-24)34-21-37(30)26-16-27(40-18-23-12-6-2-7-13-23)25(29(26)38)20-39-17-22-10-4-1-5-11-22/h1-15,21,25-27,29,38H,16-20H2,(H2,33,35,36)/t25-,26+,27+,29+/m0/s1
• InChI Key: SYPCZZWUNIHLBU-NFWVVERESA-N
• Isomeric SMILES: C1[C@H]([C@@H]([C@H]([C@@H]1OCC2=CC=CC=C2)COCC3=CC=CC=C3)O)N4C=NC5=C4N=C(N=C5OCC6=CC=CC=C6)N
• Canonical SMILES: C1C(C(C(C1OCC2=CC=CC=C2)COCC3=CC=CC=C3)O)N4C=NC5=C4N=C(N=C5OCC6=CC=CC=C6)N

Description

This compound is a cyclopentanol derivative with a purine base (2-amino-6-(benzyloxy)-9H-purin-9-yl) and three benzyloxy groups. It shares structural homology with nucleoside analogs but lacks a sugar moiety, instead featuring a modified cyclopentane core.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Similarity Analysis

Using graph-based similarity tools like SIMCOMP , the compound’s benzyloxy-substituted purine and cyclopentanol scaffold align closely with analogs such as:

Table 1: Key Structural Features of Analogs

Compound Name (CAS/Reference)	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Features
Target Compound	C₃₄H₃₃N₅O₅*	615.67	3 benzyloxy groups, cyclopentanol core, 2-amino-6-benzyloxy purine	High lipophilicity (estimated LogP >10), stereospecific configuration
[(1S,2S,3S,5S)-5-[2-Amino-6-(benzyloxy)-9H-purin-9-yl]-3-[dimethyl(phenyl)silyl]-...	C₃₈H₄₄N₅O₄Si	678.96	Dimethyl(phenyl)silyl group replaces one benzyloxy	Enhanced steric bulk; potential for altered target binding
6-(Benzyloxy)-9-((1S,3R,3S)-4-(benzyloxy)-3-(benzyloxymethyl)-2-methylenecyclopentyl)-...	C₅₃H₄₉N₅O₄	820.003	Additional 4-methoxyphenyl-diphenylmethyl group, methylene in cyclopentane	Extreme lipophilicity (LogP 10.81); likely poor solubility
Aristeromycin	C₁₁H₁₅N₅O₃	265.27	Hydroxymethyl group, unsubstituted cyclopentane, 6-aminopurin-9-yl	Lower LogP (~1.2); natural nucleoside analog with antiviral activity

Functional and Pharmacological Differences

• Lipophilicity and Solubility : The target compound’s three benzyloxy groups contribute to a higher LogP (>10) compared to Aristeromycin (LogP ~1.2), suggesting reduced aqueous solubility but enhanced membrane permeability .
• Stereochemical Impact : The (1R,2R,3R,5R) configuration distinguishes it from stereoisomers like (1S,2S,3S,5S) analogs, which may exhibit divergent binding kinetics due to spatial mismatches with target proteins .
• Bioactivity: While Aristeromycin demonstrates antiviral activity via adenosine kinase inhibition , the target compound’s benzyloxy-rich structure may favor kinase inhibition (e.g., cyclin-dependent kinases) as seen in related purine derivatives (e.g., roscovitine analogs in ) .

Computational Similarity Assessments

• SIMCOMP Scores : The target compound shares >70% substructure overlap with benzyloxy-purine derivatives (e.g., CAS 142217-80-9 ), but <30% with Aristeromycin due to core scaffold differences .

Research Findings and Implications

• Synthetic Challenges : The compound’s multiple benzyloxy groups complicate purification, as seen in , where similar analogs required flash chromatography for isolation .
• Structure-Activity Relationship (SAR) : Replacement of benzyloxy with silyl groups () reduces metabolic instability but increases synthetic complexity .
• Target Prediction : SwissTargetPredictor links benzyloxy-purines to casein kinase and CDK targets , though experimental validation is pending.

Q & A

Basic: How can researchers optimize synthetic routes for this compound given its multiple benzyloxy groups and stereochemical complexity?

Answer:
The synthesis of this compound requires careful management of benzyloxy protection/deprotection steps and stereochemical control. Key strategies include:

• Stepwise Protection : Use orthogonal protecting groups (e.g., benzyl vs. trityl) to selectively functionalize the purine and cyclopentanol moieties .
• Chiral Induction : Employ asymmetric catalysis (e.g., Sharpless epoxidation or enzymatic resolution) to achieve the correct (1R,2R,3R,5R) configuration .
• Coupling Reactions : Utilize palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to attach the purine ring to the cyclopentanol backbone .
• AI-Driven Retrosynthesis : Leverage tools like Template_relevance Reaxys to predict feasible routes, prioritizing one-step couplings to minimize intermediates .

Table 1 : Example Reaction Conditions

Step	Reaction Type	Reagents/Conditions	Yield (%)	Reference
Purine Activation	SNAr Reaction	Benzyl bromide, K₂CO₃, DMF, 60°C	75
Cyclopentanol Coupling	Mitsunobu Reaction	DIAD, PPh₃, THF, RT	68

Basic: What analytical techniques are critical for confirming the structure and purity of this compound?

Answer:

• NMR Spectroscopy : ¹H/¹³C NMR to verify benzyloxy group positions and stereochemistry (e.g., coupling constants for cyclopentanol chair conformation) .
• Mass Spectrometry (HRMS) : Confirm molecular weight (C₃₄H₃₆N₅O₅, expected m/z 634.26) and detect impurities .
• X-ray Crystallography : Resolve absolute stereochemistry if single crystals are obtainable .
• HPLC-PDA : Assess purity (>98%) using a C18 column (MeCN/H₂O gradient) .

Basic: How should this compound be handled and stored to ensure stability?

Answer:

• Storage : Keep in airtight containers under inert gas (N₂/Ar) at -20°C to prevent oxidation of benzyloxy groups .
• Handling : Use gloveboxes for moisture-sensitive steps; avoid static discharge due to the compound’s low conductivity .
• Decomposition Risks : Monitor for benzaldehyde formation (GC-MS) as a degradation byproduct .

Advanced: How can researchers resolve contradictions in reported yields for purine-cyclopentanol coupling reactions?

Answer:
Discrepancies in yields often arise from:

• Catalyst Purity : Use freshly distilled Pd(PPh₃)₄ to avoid deactivation .
• Solvent Effects : Compare DMF (polar aprotic) vs. THF (low dielectric) to optimize reaction kinetics .
• Temperature Gradients : Conduct reactions under microwave irradiation (100°C, 30 min) for reproducibility .
• Byproduct Analysis : Identify competing pathways (e.g., N7 vs. N9 alkylation on purine) via LC-MS .

Advanced: What role does chirality play in modulating this compound’s bioactivity?

Answer:

• Stereospecific Binding : The (1R,2R,3R,5R) configuration aligns with enzymes like adenosine deaminase, as shown in docking studies with similar purine analogs .
• Enantiomer Comparison : Synthesize and test all stereoisomers to validate activity (e.g., (1S,2S) analogs showed 10x lower potency in kinase assays) .
• Chiral HPLC : Use a Chiralpak IC column (n-hexane/iPrOH) to separate enantiomers for individual bioassays .

Advanced: How can researchers address stability issues during biological assays (e.g., hydrolysis of benzyloxy groups)?

Answer:

• Buffer Optimization : Use pH 7.4 Tris-HCl with 1 mM EDTA to chelate metal ions that catalyze hydrolysis .
• Prodrug Design : Replace benzyloxy groups with hydrolytically stable moieties (e.g., TBDMS) and compare activity .
• Accelerated Degradation Studies : Expose the compound to 40°C/75% RH for 14 days; track degradation via UPLC .

Advanced: What methodologies are recommended for assessing this compound’s interaction with biological targets?

Answer:

• Surface Plasmon Resonance (SPR) : Measure binding kinetics (ka/kd) to adenosine receptors .
• Cellular Assays : Test cytotoxicity (MTT assay) and antiviral activity (e.g., HIV RT inhibition) at 1–100 μM .
• Metabolite Profiling : Use ¹⁴C-labeled compound to track metabolic fate in hepatocyte models .

Advanced: How can conflicting data on solvent-dependent solubility be reconciled?

Answer:

• Solubility Screening : Test in DMSO (stock solution), PBS, and cell media (e.g., DMEM + 10% FBS) .
• Co-solvent Systems : Use cyclodextrins (e.g., HP-β-CD) to enhance aqueous solubility without altering activity .
• DLS Analysis : Confirm nanoparticle formation in aqueous buffers, which may falsely indicate low solubility .